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Compound of Interest

Compound Name: Isolongifolene

Cat. No.: B072527 Get Quote

An In-depth Technical Guide to Isolongifolene

Introduction
Isolongifolene is a tricyclic sesquiterpene, a class of naturally occurring organic compounds.

[1] It is an isomer of longifolene, from which it is often synthesized.[2] Found in organisms such

as Alpinia latilabris and Daucus carota, isolongifolene and its derivatives are significant in

various industries, primarily for their characteristic woody and amber fragrances.[3][4] This

document provides a comprehensive overview of the chemical structure, physicochemical

properties, synthesis protocols, and biological relevance of isolongifolene, tailored for

researchers and professionals in chemistry and drug development.

Chemical Structure and Identification
Isolongifolene is a 15-carbon molecule characterized by a complex, bridged tricyclic skeleton.

[1][3] Its chemical identity is precisely defined by its systematic IUPAC name, which elucidates

the specific arrangement and stereochemistry of its atoms.

IUPAC Name: (1R,8S)-2,2,7,7-tetramethyltricyclo[6.2.1.0¹˒⁶]undec-5-ene[3]

Synonyms: (-)-Isolongifolene, iso-Longifolene[1]

Molecular Formula: C₁₅H₂₄[3]

Molecular Weight: 204.35 g/mol [3]
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CAS Number: 1135-66-6[3]

The stereochemistry of isolongifolene is a critical aspect of its identity, and the specific

enantiomer (-)-isolongifolene is often the subject of study and commercial use.[5]

Physicochemical Properties
The physical and chemical properties of isolongifolene dictate its behavior and applications,

from its use as a fragrance to its role as a chemical intermediate. Quantitative data for (-)-

isolongifolene are summarized below.

Property Value Reference

Appearance Colorless or light yellow liquid [1][4]

Boiling Point 255-256 °C [6]

Density 0.930 g/mL at 20 °C [6]

Refractive Index n20/D 1.499 [1][6]

Flash Point 49 °C [6]

Water Solubility 59.998 µg/L at 25 °C [6]

Storage Temperature 2-8 °C [6][7]

Odor Profile Woody, dusty, amber incense [7][8]

Experimental Protocols
The primary route to obtaining isolongifolene is through the acid-catalyzed isomerization of

longifolene, a more abundant natural sesquiterpene found in turpentine oil.[2][9] Modern

methods favor solid acid catalysts for their efficiency, reusability, and eco-friendliness over

traditional mineral acids.[2]

Synthesis of Isolongifolene via Isomerization of
Longifolene
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This protocol describes a representative lab-scale synthesis using a solid acid catalyst, based

on procedures developed for green chemistry applications.[10][11]

Objective: To convert longifolene to isolongifolene with high conversion and selectivity.

Materials and Equipment:

Longifolene (reactant, e.g., 2 g)

Solid acid catalyst (e.g., nano-crystalline sulfated zirconia, 0.2 g)[10][11]

Two-necked round-bottom flask

Oil bath with temperature controller and magnetic stirrer

Condenser and circulator

Muffle furnace for catalyst activation

Syringe for sample extraction

Gas chromatography (GC) system with an appropriate column (e.g., HP-5) for analysis[11]

Filtration apparatus

Methodology:

Catalyst Activation: Pre-activate the sulfated zirconia catalyst in a muffle furnace at 450°C for

2 hours prior to use.[11]

Reaction Setup: Place 2 g of longifolene into a two-necked round-bottom flask. Equip the

flask with a condenser and place it in an oil bath with magnetic stirring.[11]

Initiation of Reaction: Slowly raise the temperature of the oil bath to the desired reaction

temperature (e.g., 120°C to 180°C).[10][11]

Catalyst Addition: Once the target temperature is reached, add 0.2 g of the pre-activated

catalyst to the reactant.[11]
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Monitoring: Allow the reaction to proceed for a period of 0.5 to 6 hours.[10] Periodically,

withdraw samples using a syringe for analysis.

Analysis: Analyze the withdrawn samples by gas chromatography to determine the percent

conversion of longifolene and the selectivity for isolongifolene.[11] High conversion (>90%)

and selectivity (~100%) are achievable under optimal conditions.[2][10]

Product Isolation: Upon completion, cool the reaction mixture. Separate the solid catalyst

from the liquid product by filtration. The catalyst can be washed, dried, and reused.[10] The

liquid product is high-purity isolongifolene.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the synthesis and analysis of

isolongifolene from longifolene.
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Caption: Workflow for the synthesis of isolongifolene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b072527?utm_src=pdf-body-img
https://www.benchchem.com/product/b072527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activities and Applications
While primarily valued in the fragrance industry, isolongifolene and its derivatives exhibit

notable biological activities and applications.[4][8]

Insect Repellent: Isolongifolene is a precursor for (-)-isolongifolenone, a potent insect

repellent that has shown greater efficacy against mosquitoes and ticks than the synthetic

repellent DEET in some lab assays.[5][7][12][13]

Neuroprotection: Studies have indicated that isolongifolene can attenuate rotenone-

induced oxidative stress, mitochondrial dysfunction, and apoptosis in neuroblastoma cells,

suggesting neuroprotective properties.[1][14] This effect is mediated through the regulation

of the PI3K/AKT/GSK-3β signaling pathway.[1][14]

Antifungal Activity: Novel diacylhydrazine compounds derived from longifolene (which

involves isolongifolene as an intermediate) have been synthesized and shown to exhibit

significant in vitro antifungal activity against various plant pathogens.[15]

Fragrance and Cosmetics: Due to its woody and amber scent, isolongifolene is widely used

as a fragrance ingredient in cosmetics, detergents, soaps, and personal care products.[4][8]

Chiral Ligand Core: Hydrogenated (-)-isolongifolenone has been utilized as a core structure

to prepare a chiral ligand for the estrogen receptor, which could have applications in

regulating fertility and treating breast cancer.[8][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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